Cas no 886497-07-0 (3-Chloro-5-(trifluoromethyl)anisole)

3-Chloro-5-(trifluoromethyl)anisole structure
886497-07-0 structure
Product Name:3-Chloro-5-(trifluoromethyl)anisole
CAS No:886497-07-0
MF:C8H6ClF3O
MW:210.580852031708
CID:993280
PubChem ID:3849141
Update Time:2025-04-20

3-Chloro-5-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(trifluoromethyl)anisole
    • 3-Chloro-5-methoxybenzotrifluoride
    • MFCD04115855
    • AKOS015955978
    • A19915
    • E89752
    • CS-0191339
    • SCHEMBL14054992
    • DTXSID60397286
    • 886497-07-0
    • JS-4233
    • 1-chloro-3-methoxy-5-(trifluoromethyl)benzene
    • MDL: MFCD04115855
    • Inchi: 1S/C8H6ClF3O/c1-13-7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
    • InChI Key: RZLMBMVNHVUJML-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C(F)(F)F)C=1)OC

Computed Properties

  • Exact Mass: 210.006
  • Monoisotopic Mass: 210.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.325
  • Boiling Point: 187.9°C at 760 mmHg
  • Flash Point: 67.5°C
  • Refractive Index: 1.451

3-Chloro-5-(trifluoromethyl)anisole Security Information

  • Hazardous Material Identification: Xi

3-Chloro-5-(trifluoromethyl)anisole Pricemore >>

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